Cas no 2114067-39-7 (1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile)

• Product name: 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 2114067-39-7
• MF: C₁₁H₈BrClFN
• MW: 288.54332447052
• CID: 5783174
• PubChem ID: 165643072

1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2114067-39-7
• 1-(6-bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile
• EN300-1919671
• 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C11H8BrClFN/c12-7-2-3-8(13)10(14)9(7)11(6-15)4-1-5-11/h2-3H,1,4-5H2
• InChI Key： BWZYUKXAVARNBU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1(C#N)CCC1)F)Cl

Computed Properties

• Exact Mass: 286.95127g/mol
• Monoisotopic Mass: 286.95127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile (CAS No. 2114067-39-7)

1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile (CAS No. 2114067-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of arylcyclobutane derivatives, which are increasingly studied for their potential applications in drug discovery and material science. The presence of multiple halogen substituents (bromo, chloro, and fluoro) on the phenyl ring, combined with the cyclobutane-carbonitrile moiety, makes it a versatile intermediate for synthesizing more complex molecules.

Recent trends in organic chemistry highlight the growing demand for halogenated building blocks, particularly those with multi-substituted aromatic rings. Researchers are actively exploring compounds like 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile for their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating bioactive molecules. The compound's CAS No. 2114067-39-7 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry.

One of the key advantages of this compound is its potential application in the development of small-molecule inhibitors. With the rise of targeted therapies in oncology and immunology, there is a surge in demand for structurally diverse scaffolds. The cyclobutane ring in this molecule offers conformational rigidity, which can enhance binding affinity to biological targets. Additionally, the carbonitrile group provides a handle for further functionalization, making it a valuable precursor in medicinal chemistry.

From an industrial perspective, 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile is also being investigated for its utility in agrochemical formulations. The halogenated aromatic system is known to impart pesticidal and herbicidal properties, aligning with the global push for sustainable crop protection solutions. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the needs of R&D laboratories.

Environmental and regulatory considerations are also driving interest in this compound. Unlike some traditional halogenated compounds, 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile is designed to meet stricter green chemistry standards. Its potential for low bioaccumulation and reduced toxicity makes it a candidate for safer chemical processes. This aligns with the broader industry shift toward sustainable synthesis and eco-friendly intermediates.

In summary, 1-(6-Bromo-3-chloro-2-fluorophenyl)cyclobutane-1-carbonitrile (CAS No. 2114067-39-7) represents a cutting-edge example of how halogenated cyclobutane derivatives are shaping the future of chemical innovation. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of high interest for researchers and industry professionals alike.